Cas no 2680775-64-6 (3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid)

3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid is a specialized sulfone-containing compound featuring a hydroxy-substituted thiolane ring and a reactive propenyloxycarbonylamino propanoic acid moiety. Its structure combines sulfone stability with functional groups that facilitate further derivatization, making it valuable in synthetic and medicinal chemistry applications. The hydroxyl group enhances solubility and provides a site for modifications, while the unsaturated propenyloxycarbonyl unit offers potential for crosslinking or polymerization. This compound is particularly useful in the development of bioactive molecules, polymer precursors, or as an intermediate in peptide synthesis. Its balanced reactivity and structural versatility make it suitable for controlled functionalization in advanced chemical research.
3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid structure
2680775-64-6 structure
Product Name:3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid
CAS No:2680775-64-6
MF:C11H17NO7S
MW:307.320182561874
CID:5633535
PubChem ID:165925758
Update Time:2025-10-28

3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28291654
    • 2680775-64-6
    • 3-[(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
    • 3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid
    • Inchi: 1S/C11H17NO7S/c1-2-5-19-11(16)12(4-3-10(14)15)8-6-20(17,18)7-9(8)13/h2,8-9,13H,1,3-7H2,(H,14,15)
    • InChI Key: IJZJLCKOUBGTTK-UHFFFAOYSA-N
    • SMILES: S1(CC(C(C1)N(C(=O)OCC=C)CCC(=O)O)O)(=O)=O

Computed Properties

  • Exact Mass: 307.07257305g/mol
  • Monoisotopic Mass: 307.07257305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 130Ų

3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid Pricemore >>

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Additional information on 3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid

Comprehensive Overview of 3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid (CAS No. 2680775-64-6)

3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid (CAS No. 2680775-64-6) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a hydroxy group, a sulfone moiety, and a prop-2-en-1-yloxy carbonylamino side chain, which contribute to its reactivity and versatility. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The structural complexity of 3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid makes it a valuable candidate for structure-activity relationship (SAR) studies. Its sulfone group is known to enhance metabolic stability, while the allyloxy carbonylamino fragment offers opportunities for further derivatization. These characteristics align with current trends in medicinal chemistry, where researchers seek compounds with improved pharmacokinetic properties and reduced off-target effects. The compound’s CAS No. 2680775-64-6 is frequently searched in databases like PubChem and Reaxys, reflecting its growing relevance in academic and industrial labs.

In the context of green chemistry and sustainable synthesis, 3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid presents an interesting case study. The compound’s synthesis can be optimized using catalytic methods or biocatalysis, addressing the demand for eco-friendly manufacturing processes. Recent publications highlight the role of similar sulfone-containing compounds in biodegradable materials and drug delivery systems, further elevating the interest in this molecule.

Another area of exploration for CAS No. 2680775-64-6 is its potential role in precision medicine. With the rise of personalized therapeutics, compounds like this are being investigated for their ability to modulate specific biological targets with high selectivity. For instance, the hydroxy and sulfone functionalities may interact with protein kinases or G-protein-coupled receptors (GPCRs), which are critical in diseases like diabetes and cancer. This aligns with frequent search queries such as “sulfone-based drug candidates” and “allyloxy carbonylamino derivatives in medicine.”

From an analytical perspective, 3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid requires advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) for characterization. These methods are essential for confirming its purity and structural integrity, which are crucial for reproducibility in research. The compound’s CAS No. 2680775-64-6 is often cross-referenced in analytical protocols, underscoring its importance in quality control workflows.

In summary, 3-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid (CAS No. 2680775-64-6) is a multifaceted compound with broad applicability in modern chemistry and life sciences. Its unique structure, combined with emerging trends in drug development and sustainable synthesis, positions it as a molecule of significant interest. As research progresses, this compound may unlock new possibilities in therapeutic innovation and material science.

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